Cas no 1167056-92-9 (6-Chloro-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid)
1167056-92-9 structure
Product Name:6-Chloro-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid
CAS No:1167056-92-9
MF:C8H5ClN2O2
MW:196.590500593185
MDL:MFCD12405099
CID:835130
PubChem ID:53399575
Update Time:2025-04-19
6-Chloro-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid, 6-chloro-
- 6-CHLORO-1H-PYRROLO[2,3-B]PYRIDINE-4-CARBOXYLIC ACID
- 6-Chloro-7-azaindole-4-carboxylic acid
- WNHYMQCWBLAACO-UHFFFAOYSA-N
- SB14231
- FCH1152974
- AK203731
- SCHEMBL2158798
- SY259998
- ALBB-037061
- AS-49456
- CS-0004481
- MFCD12405099
- 6-chloro-1H-pyrrolo[2,3-b]pyridine-4-carboxylicacid
- 1167056-92-9
- AKOS025149193
- I10576
- 6-Chloro-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid
-
- MDL: MFCD12405099
- Inchi: 1S/C8H5ClN2O2/c9-6-3-5(8(12)13)4-1-2-10-7(4)11-6/h1-3H,(H,10,11)(H,12,13)
- InChI Key: WNHYMQCWBLAACO-UHFFFAOYSA-N
- SMILES: ClC1=CC(C(=O)O)=C2C=CNC2=N1
Computed Properties
- Exact Mass: 196.0039551g/mol
- Monoisotopic Mass: 196.0039551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66
- XLogP3: 1.8
Experimental Properties
- Density: 1.6±0.1 g/cm3
6-Chloro-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
6-Chloro-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM243305-1g |
6-Chloro-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid |
1167056-92-9 | 95% | 1g |
$425 | 2021-06-09 | |
| Chemenu | CM243305-250mg |
6-Chloro-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid |
1167056-92-9 | 95%+ | 250mg |
$194 | 2023-02-19 | |
| Chemenu | CM243305-1g |
6-Chloro-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid |
1167056-92-9 | 95%+ | 1g |
$483 | 2023-02-19 | |
| abcr | AB460271-250 mg |
6-Chloro-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid, 95%; . |
1167056-92-9 | 95% | 250MG |
€481.70 | 2023-07-18 | |
| eNovation Chemicals LLC | Y0994010-5g |
6-Chloro-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid |
1167056-92-9 | 95% | 5g |
$1600 | 2024-08-02 | |
| eNovation Chemicals LLC | D619937-250mg |
6-Chloro-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid |
1167056-92-9 | 95% | 250mg |
$285 | 2024-05-25 | |
| Alichem | A029189873-1g |
6-Chloro-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid |
1167056-92-9 | 95% | 1g |
$450.45 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1096681-250MG |
6-chloro-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid |
1167056-92-9 | 97% | 250mg |
$215 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1096681-500MG |
6-chloro-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid |
1167056-92-9 | 97% | 500mg |
$295 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1096681-1G |
6-chloro-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid |
1167056-92-9 | 97% | 1g |
$450 | 2024-07-21 |
6-Chloro-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
1167056-92-9 (6-Chloro-1H-pyrrolo[2,3-b]pyridine-4-carboxylic acid) Related Products
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